Cas no 1164525-88-5 (5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxyoxolan-2-ylmethyl benzoate)

• Product Name: 5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxyoxolan-2-ylmethyl benzoate
• CAS No: 1164525-88-5
• MF: C₂₄H₂₀FN₅O₅
• MW: 477.444508552551
• CID: 6113330
• PubChem ID: 2999063
• Update Time: 2024-01-16

5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxyoxolan-2-ylmethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxyoxolan-2-ylmethyl benzoate
• (5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)methyl benzoate
• Benzamide, N-[9-(5-O-benzoyl-3-deoxy-3-fluoropentofuranosyl)-9H-purin-6-yl]-
• CHEBI:113180
• Q27193646
• HMS2507D05
• EN300-27007579
• [5-(6-benzamidopurin-9-yl)-3-fluoro-4-hydroxyoxolan-2-yl]methyl benzoate
• benzoic acid [5-(6-benzamidopurin-9-yl)-3-fluoro-4-hydroxy-tetrahydrofuran-2-yl]methyl ester
• benzoic acid [5-(6-benzamido-9-purinyl)-3-fluoro-4-hydroxy-2-oxolanyl]methyl ester
• cid_2999063
• 1164525-88-5
• SCHEMBL13170100
• BDBM53534
• Z56786756
• [5-(6-benzamidopurin-9-yl)-3-fluoranyl-4-oxidanyl-oxolan-2-yl]methyl benzoate
• [5-(6-benzamido-9H-purin-9-yl)-3-fluoro-4-hydroxyoxolan-2-yl]methyl benzoate
• regid3715053
• MLS000054998
• SMR000065805
• CHEMBL1542064

• Inchi： 1S/C24H20FN5O5/c25-17-16(11-34-24(33)15-9-5-2-6-10-15)35-23(19(17)31)30-13-28-18-20(26-12-27-21(18)30)29-22(32)14-7-3-1-4-8-14/h1-10,12-13,16-17,19,23,31H,11H2,(H,26,27,29,32)
• InChI Key： GWEDRNOEFWYKJH-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=NC=N1)N(C1OC(COC(=O)C3=CC=CC=C3)C(F)C1O)C=N2)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 477.14484692g/mol
• Monoisotopic Mass: 477.14484692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 7.87±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides